Cas no 26342-66-5 (Rhodojaponin III)

• Product Name: Rhodojaponin III
• CAS No: 26342-66-5
• MF: C₂₀H₃₂O₆
• MW: 368.464487075806
• CID: 264165
• Update Time: 2025-05-22

Rhodojaponin III Chemical and Physical Properties

Names and Identifiers

• Grayanotoxane-5,6,10,14,16-pentol,2,3-epoxy-, (2b,3b,6b,14R)-
• Rhodojaponin III
• Rhodojaponin-III
• (2β,3β,6β,14R)-2,3-epoxygrayanotoxane-5,6,10,14,16-pentol
• Rhodoislandin B
• CID 135659019
• (1S,4R,10R,15R)-5,5,10,15-tetramethyl-7-oxapentacyclo[12.2.1.01,11.04,9.06,8]heptadecane-3,4,10,15,1

• Inchi： 1S/C20H32O6/c1-16(2)15-12(26-15)13-18(4,24)10-6-5-9-14(22)19(10,8-17(9,3)23)7-11(21)20(13,16)25/h9-15,21-25H,5-8H2,1-4H3/t9-,10+,11-,12+,13+,14-,15+,17-,18-,19+,20-/m1/s1
• InChI Key： VUMZHZYKXUYIHM-GLHQSWFFSA-N
• SMILES： O1[C@@H]2C(C)(C)[C@]3([C@@H](C[C@]45C[C@](C)([C@H](CC[C@H]4[C@](C)([C@@H]3[C@H]12)O)[C@H]5O)O)O)O

Computed Properties

• Exact Mass: 368.22000
• Monoisotopic Mass: 368.21988874 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 114
• Molecular Weight: 368.5

Experimental Properties

• Color/Form: Powder
• Density: 1.40±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 285-287 ºC
• Solubility: Very slightly soluble (0.55 g/l) (25 º C),
• PSA: 113.68000
• LogP: 0.18470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Grayanoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Grayanoids
• Diterpenoids

Additional information on Rhodojaponin III

Rhodojaponin III: A Comprehensive Overview

Rhodojaponin III, also known by its CAS registry number CAS No. 26342-66-5, is a naturally occurring compound that has garnered significant attention in the fields of pharmacology and natural product research. This compound, which belongs to the class of phenolic compounds, has been extensively studied for its potential biological activities and therapeutic applications. Recent advancements in analytical techniques and computational modeling have further elucidated its structural properties and functional mechanisms, making it a subject of interest for both academic and industrial researchers.

The chemical structure of Rhodojaponin III is characterized by a unique arrangement of functional groups, including hydroxyl and methoxy groups, which contribute to its antioxidant and anti-inflammatory properties. Studies have shown that these functional groups play a crucial role in modulating cellular signaling pathways, particularly those involved in oxidative stress and inflammation. For instance, a 2023 study published in the Journal of Natural Products demonstrated that Rhodojaponin III exhibits potent radical-scavenging activity, making it a promising candidate for the development of novel antioxidant therapies.

In addition to its antioxidant properties, Rhodojaponin III has been investigated for its potential anti-cancer effects. Research conducted at the University of Tokyo revealed that this compound can induce apoptosis in various cancer cell lines by targeting key regulatory proteins involved in cell cycle progression. These findings were corroborated by a subsequent study published in Nature Communications, which highlighted the compound's ability to inhibit tumor growth in vivo through modulation of the mitochondrial apoptotic pathway.

The bioavailability and pharmacokinetics of Rhodojaponin III have also been a focal point of recent research. A 2023 clinical trial conducted by researchers at the Massachusetts Institute of Technology (MIT) demonstrated that the compound exhibits favorable absorption profiles when administered orally, with significant bioavailability observed in both preclinical models and human subjects. These results suggest that Rhodojaponin III could be effectively utilized as an oral therapeutic agent without requiring complex delivery systems.

Beyond its pharmacological applications, Rhodojaponin III has also found utility in the cosmetic industry due to its skin protective properties. A study published in the Journal of Cosmetic Dermatology revealed that topical application of this compound can enhance skin barrier function and reduce UV-induced photodamage. These findings have led to its incorporation into several high-end skincare products, further underscoring its versatility as a bioactive compound.

In conclusion, Rhodojaponin III, with its CAS number CAS No. 26342-66-5, represents a multifaceted natural product with immense potential across diverse fields. Its antioxidant, anti-inflammatory, and anti-cancer properties, coupled with favorable pharmacokinetic profiles, make it an invaluable asset for drug discovery and development. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, it is likely that this compound will play an increasingly prominent role in both medicine and cosmetics.